Cas no 923513-36-4 (3-cyclopentyl-1-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}propan-1-one)

• Product Name: 3-cyclopentyl-1-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}propan-1-one
• CAS No: 923513-36-4
• MF: C₂₂H₂₆FN₇O
• MW: 423.486546993256
• CID: 5498395
• PubChem ID: 16811362
• Update Time: 2025-05-16

3-cyclopentyl-1-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• F2865-0481
• AKOS024472861
• 3-cyclopentyl-1-[4-[3-(3-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]propan-1-one
• VU0502900-1
• 3-cyclopentyl-1-{4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}propan-1-one
• 3-cyclopentyl-1-(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)propan-1-one
• 923513-36-4
• 3-cyclopentyl-1-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}propan-1-one

• Inchi： 1S/C22H26FN7O/c23-17-6-3-7-18(14-17)30-22-20(26-27-30)21(24-15-25-22)29-12-10-28(11-13-29)19(31)9-8-16-4-1-2-5-16/h3,6-7,14-16H,1-2,4-5,8-13H2
• InChI Key： VSFPOUHRGQKASK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C2=C(C(=NC=N2)N2CCN(CC2)C(CCC2CCCC2)=O)N=N1

Computed Properties

• Exact Mass: 423.21828664g/mol
• Monoisotopic Mass: 423.21828664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80Ų

Additional information on 3-cyclopentyl-1-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}propan-1-one

3-Cyclopentyl-1-{4-[3-(3-Fluorophenyl)-3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}propan-1-one (CAS No. 923513-36-4)

3-Cyclopentyl-1-{4-[3-(3-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}propan-1-one (CAS No. 923513-36-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structure and potential therapeutic applications. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 3-cyclopentyl-1-{4-[3-(3-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}propan-1-one features a cyclopentyl group attached to a propanone moiety, which is further linked to a piperazine ring. The piperazine ring is substituted with a triazolopyrimidine moiety that contains a fluorinated phenyl group. This intricate structure provides the compound with a high degree of molecular flexibility and the ability to interact with various biological targets.

Recent studies have highlighted the potential of 3-cyclopentyl-1-{4-[3-(3-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}propan-1-one in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 3-cyclopentyl-1-{4-[3-(3-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}propan-1-one has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can selectively target and inhibit the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt cellular signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 3-cyclopentyl-1-{4-[3-(3-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}propan-1-one have been extensively studied to ensure its suitability for therapeutic use. Data from animal models have shown that the compound has favorable oral bioavailability and a long half-life, making it an attractive candidate for further clinical development. Additionally, the compound has demonstrated low toxicity in preclinical safety studies, which is a crucial factor for its potential use in human therapy.

The synthetic route for 3-cyclopentyl-1-{4-[3-(3-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-y l]piperazin - 1 - yl}propan - 1 - one involves several steps that are well-established in organic synthesis. The key steps include the formation of the triazolopyrimidine core through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction and the subsequent coupling with the piperazine derivative. The cyclopentyl group is introduced via a nucleophilic substitution reaction on the propanone moiety. These synthetic methods are scalable and can be adapted for large-scale production if needed.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-cyclopentyl - 1 - { 4 - [ 0000000000000000 [ 0 - ( 0 - fluorophen yl ) - 0 H - 0 , 2 , 0 triazo lo [ 5 , d ] pyrim idine - yl ] p iper azine - yl } pro pan - yl } pro pan - one. Early results from Phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic effects. The compound has been well-tolerated by patients at various dose levels, with no serious adverse events reported.

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